Cas no 4051-56-3 (N,N-diphenylbenzamide)

N,N-diphenylbenzamide structure
N,N-diphenylbenzamide structure
Product Name:N,N-diphenylbenzamide
CAS No:4051-56-3
MF:C19H15NO
MW:273.328504800797
CID:925879
PubChem ID:101250
Update Time:2025-04-19

N,N-diphenylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N,N-diphenylbenzamide
    • AI3-30013
    • Benzamide, N,N-diphenyl-
    • Benzanilide, N-phenyl-
    • Benzoesaeure-diphenylamid
    • Benzoyl-diphenylamin
    • BRN 2215278
    • N,N-Diphenyl-benzamid
    • N,N-diphenyl-benzamide
    • N-Benzoyldiphenylamine
    • N-Phenylbenzanilide
    • NSC402890
    • SCHEMBL1003807
    • STK065913
    • AKOS001482352
    • Benzamide,N-diphenyl-
    • N-diphenylbenzamide
    • NSC-402890
    • DTXSID20193524
    • NSC 402890
    • SR-01000390737-1
    • TimTec1_000930
    • 4051-56-3
    • BRD-K25759999-001-01-8
    • AE-641/00674031
    • NCGC00174970-01
    • SR-01000390737
    • 4-12-00-00425 (Beilstein Handbook Reference)
    • HS-7414
    • HMS1536K06
    • Inchi: 1S/C19H15NO/c21-19(16-10-4-1-5-11-16)20(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
    • InChI Key: RHLIPLVNXYUJQV-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 273.11545
  • Monoisotopic Mass: 273.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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